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Compound of Interest

2-(2-
Compound Name:
Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Theoretical Toxicity Profile: 2-(2-
Bromophenoxy)propanohydrazide
Executive Summary

2-(2-Bromophenoxy)propanohydrazide presents a high theoretical hazard profile primarily
driven by its metabolic lability. The molecule contains two distinct toxicophores: a hydrazide
moiety and a halogenated phenoxy group.

Upon systemic absorption, the compound is predicted to undergo enzymatic hydrolysis,
releasing hydrazine (a known hepatotoxin and carcinogen) and 2-(2-bromophenoxy)propanoic
acid (a structural analog of chlorophenoxy herbicides). Consequently, the critical toxicity
endpoints are hepatotoxicity, genotoxicity, and neurotoxicity (via pyridoxal phosphate
depletion).

Predicted Classification (GHS based on Read-Across):
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o Acute Toxicity (Oral): Category 3 or 4 (Toxic/Harmful).

e Carcinogenicity: Category 1B (Presumed Human Carcinogen - based on hydrazine release).
» Specific Target Organ Toxicity (Repeated): Liver, CNS.

Chemical Identity & Physicochemical Properties
Understanding the physical behavior is the first step in predicting bioavailability.

o [UPAC Name: 2-(2-Bromophenoxy)propanohydrazide

o Molecular Formula:

[1][]

e Structural Features:

o Ortho-Bromo Substitution: The bromine atom at the 2-position of the phenyl ring creates
steric hindrance near the ether linkage. This increases lipophilicity compared to the
unsubstituted analog and may slightly retard ether cleavage, though it will not prevent
hydrazide hydrolysis.

o Hydrazide Linker: A polar, nucleophilic group susceptible to hydrolysis and acetylation.
o Predicted Properties:

o LogP: ~1.8 — 2.3 (Moderately lipophilic; likely good oral absorption and blood-brain barrier
penetration).

o Solubility: Low in water, moderate in organic solvents (DMSO, Ethanol).

Toxicokinetics: The Metabolic Fate (ADME)

The toxicity of this compound is defined not by the parent molecule, but by its metabolites. The
following pathway illustrates the critical bioactivation steps.

Metabolic Pathway Diagram
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The primary metabolic route is amidase-mediated hydrolysis, splitting the molecule into a
phenoxy acid and free hydrazine.
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Figure 1: Predicted metabolic hydrolysis and downstream toxicity cascades. The release of free
hydrazine is the critical safety concern.

Mechanism of Action (Detailed)

e Hydrazine Release (The Primary Threat):

o Mechanism: Hydrazides are prodrugs for hydrazine. Once released, hydrazine reacts with
Pyridoxal 5'-Phosphate (PLP), the active form of Vitamin B6.

o Consequence: PLP is a cofactor for Glutamic Acid Decarboxylase (GAD). Inhibition of
GAD reduces GABA levels in the CNS, lowering the seizure threshold.

o Oxidative Stress: Hydrazine metabolism by CYP2E1 generates free radicals (carbon-
centered and hydroxyl), leading to lipid peroxidation and glutathione depletion in the liver.

e Phenoxy Acid Toxicity:

o Mechanism: The metabolite 2-(2-bromophenoxy)propanoic acid is structurally analogous
to herbicides like 2,4-D and Mecoprop.

o Consequence: These acids can uncouple oxidative phosphorylation in mitochondria and
disrupt chloride channels in muscle membranes, potentially causing myotonia (muscle
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stiffness) and weakness at high doses.

Theoretical Toxicity Endpoints

The following table summarizes the predicted toxicity profile based on the component
toxicophores.
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Endpoint

Predicted Risk
Level

o ] Reference
Mechanistic Basis .
Grounding

Hepatotoxicity

High

Hydrazine-induced

oxidative stress;

steatosis (fatty liver) 3[3]
due to impaired lipid

transport.

Genotoxicity

High

Hydrazine is a known
mutagen (Ames
positive) and
clastogen. It alkylates
DNA guanine bases

(O6-methylguanine).

Neurotoxicity

Moderate/High

Seizure risk via GABA
depletion (Vitamin B6
antagonism).
Peripheral neuropathy
possible from phenoxy

acid accumulation.[5]

Reproductive Tox

Moderate

Phenoxy herbicides

have shown
developmental toxicity 7
in rodent models at

high doses.

Skin/Eye Irritation

Moderate

Phenoxy compounds
are irritants.[8][7]
Hydrazides can be
skin sensitizers
(allergic contact

dermatitis).

Experimental Validation Framework
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To transition from this theoretical profile to a confirmed safety data sheet, the following tiered
testing strategy is recommended. This protocol is designed to be self-validating: positive
controls must be used to ensure assay sensitivity.

Tier 1: In Vitro Screening (High Throughput)

o Metabolic Stability Assay: Incubate compound with human liver microsomes (HLM) and
plasma.

o Metric: Measure disappearance of parent and appearance of hydrazine (derivatization with
benzaldehyde required for detection).

e Ames Test (OECD 471):
o Strains:S. typhimurium TA98, TA100.
o Condition: +/- S9 metabolic activation.

o Hypothesis: Likely positive in TA100 +S9 due to hydrazine generation.

Tier 2: Cellular Toxicity
¢ Hepatocyte Viability (ATP/LDH):

o Treat primary hepatocytes with the compound.
o Co-treatment: Use 1-aminobenzotriazole (ABT) (a non-selective CYP inhibitor).

o Causality Check: If ABT reduces toxicity, the mechanism is likely CYP-mediated
bioactivation of hydrazine. If ABT has no effect, toxicity may be intrinsic to the phenoxy
acid moiety.

Validation Workflow Diagram
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Figure 2: Tiered experimental workflow for validating the theoretical toxicity profile.

Conclusion & Recommendations

2-(2-Bromophenoxy)propanohydrazide should be handled as a potent hepatotoxin and
potential carcinogen until proven otherwise. The combination of a hydrazine-releasing moiety
with a lipophilic carrier (bromophenoxy) suggests high bioavailability and efficient delivery of
the toxic payload to the liver and CNS.

Recommendation for Researchers:

+ Handling: Use full PPE including a respirator; handle only in a fume hood.
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o Storage: Store under inert gas (Nitrogen/Argon) at -20°C to prevent spontaneous hydrolysis
or oxidation.

» Derivatization: If the hydrazide group is not essential for biological activity, consider replacing
it with a bioisostere (e.g., amide, oxadiazole) to eliminate the hydrazine risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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